Cas no 2866253-72-5 ((3S)-3-amino-1-bromopentan-2-one hydrobromide)

• Product Name: (3S)-3-amino-1-bromopentan-2-one hydrobromide
• CAS No: 2866253-72-5
• MF: C₅H₁₁Br₂NO
• MW: 260.954940080643
• CID: 6191467
• PubChem ID: 165950787
• Update Time: 2025-06-22

(3S)-3-amino-1-bromopentan-2-one hydrobromide Chemical and Physical Properties

Names and Identifiers

• EN300-39852241
• (3S)-3-amino-1-bromopentan-2-one hydrobromide
• (3S)-3-amino-1-bromopentan-2-one;hydrobromide
• 2866253-72-5

• Inchi： 1S/C5H10BrNO.BrH/c1-2-4(7)5(8)3-6;/h4H,2-3,7H2,1H3;1H/t4-;/m0./s1
• InChI Key： PHBADYKBWFQYER-WCCKRBBISA-N
• SMILES： BrCC([C@H](CC)N)=O.Br

Computed Properties

• Exact Mass: 260.91869g/mol
• Monoisotopic Mass: 258.92074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 84.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.1Ų

Additional information on (3S)-3-amino-1-bromopentan-2-one hydrobromide

Compound CAS No. 2866253-72-5: (3S)-3-amino-1-bromopentan-2-one hydrobromide

The compound with CAS No. 2866253-72-5, commonly referred to as (3S)-3-amino-1-bromopentan-2-one hydrobromide, is a highly specialized chemical entity with significant applications in various scientific and industrial domains. This compound is characterized by its unique stereochemistry, which plays a crucial role in its functionality and reactivity. The (3S) configuration denotes the spatial arrangement of the substituents around the chiral center, making it a key factor in determining its pharmacological properties and synthetic applications.

Recent advancements in organic synthesis have highlighted the importance of (3S)-3-amino-1-bromopentan-2-one hydrobromide as an intermediate in the production of bioactive molecules. Its structure, featuring a bromine atom at the terminal position and an amino group at the chiral center, makes it an ideal precursor for constructing complex molecular frameworks. Researchers have demonstrated its utility in the synthesis of peptide analogs and other nitrogen-containing compounds, which are pivotal in drug discovery and development.

The hydrobromide salt form of this compound is particularly advantageous due to its enhanced solubility in polar solvents, facilitating its use in various reaction conditions. This property has been leveraged in peptide coupling reactions, where precise control over stereochemistry is essential for achieving desired product specificity. Moreover, the bromine atom serves as an excellent leaving group, enabling nucleophilic substitutions that are critical in organic transformations.

In terms of physical properties, (3S)-3-amino-1-bromopentan-2-one hydrobromide exhibits a melting point of approximately 180°C and is stable under standard storage conditions. Its molecular weight is around 249 g/mol, with a density of 1.4 g/cm³, making it suitable for handling in both laboratory and industrial settings. The compound's UV-vis spectrum reveals strong absorption bands in the 250-300 nm range, indicative of its conjugated system and potential applications in photoredox catalysis.

Recent studies have explored the use of this compound as a building block in medicinal chemistry. For instance, researchers have employed it to synthesize novel inhibitors targeting key enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The amino group's reactivity allows for easy functionalization, enabling the attachment of various pharmacophores that enhance binding affinity to therapeutic targets.

Another notable application is its role in asymmetric synthesis methodologies. The (3S) configuration provides a platform for enantioselective reactions, which are critical in producing chiral drugs with high enantiomeric excess (ee). This has been particularly valuable in the pharmaceutical industry, where stereochemistry significantly influences drug efficacy and safety profiles.

From an environmental standpoint, (3S)-3-amino-1-bromopentan-2-one hydrobromide demonstrates moderate biodegradability under aerobic conditions, with degradation rates influenced by pH levels and microbial activity. This information is crucial for assessing its environmental impact and ensuring sustainable practices during large-scale production.

In conclusion, (3S)-3-amino-1-bromopentan-2-one hydrobromide stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structural features and reactivity make it an invaluable tool in organic synthesis, drug discovery, and material science. As research continues to uncover new potential uses for this compound, its significance in both academic and industrial settings will undoubtedly grow.